Cas no 898780-83-1 (3'-Methoxy-3-(4-thiomethylphenyl)propiophenone)

• Product Name: 3'-Methoxy-3-(4-thiomethylphenyl)propiophenone
• CAS No: 898780-83-1
• MF: C₁₇H₁₈O₂S
• MW: 286.388623714447
• CID: 870267
• PubChem ID: 24725969
• Update Time: 2025-04-19

3'-Methoxy-3-(4-thiomethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxyphenyl)-3-(4-methylsulfanylphenyl)propan-1-one
• 3'-METHOXY-3-(4-THIOMETHYLPHENYL)PROPIOPHENONE
• DTXSID00644362
• AKOS016021426
• MFCD03843251
• 1-(3-Methoxyphenyl)-3-[4-(methylsulfanyl)phenyl]propan-1-one
• 898780-83-1
• 3'-Methoxy-3-(4-thiomethylphenyl)propiophenone

• MDL： MFCD03843251
• Inchi： 1S/C17H18O2S/c1-19-15-5-3-4-14(12-15)17(18)11-8-13-6-9-16(20-2)10-7-13/h3-7,9-10,12H,8,11H2,1-2H3
• InChI Key： IDQLQYGRTSLQKX-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CCC(C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 286.10300
• Monoisotopic Mass: 286.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 51.60000
• LogP: 4.23260